Cas no 1467464-20-5 (1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1467464-20-5
• MF: C₈H₁₁ClN₆
• MW: 226.666138887405
• CID: 6017882
• PubChem ID: 65863768
• Update Time: 2025-10-29

1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 1-[(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl]-
• 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine
• AKOS015205182
• 1467464-20-5
• 1-[(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl]-1H-1,2,4-triazol-3-amine
• EN300-1105647

• Inchi： 1S/C8H11ClN6/c1-5-7(9)6(14(2)12-5)3-15-4-11-8(10)13-15/h4H,3H2,1-2H3,(H2,10,13)
• InChI Key： SWQPSNLVOJJZKX-UHFFFAOYSA-N
• SMILES： N1(CC2N(C)N=C(C)C=2Cl)C=NC(N)=N1

Computed Properties

• Exact Mass: 226.0733721g/mol
• Monoisotopic Mass: 226.0733721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 465.9±55.0 °C(Predicted)
• pka: 3.94±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine

Exploring the Unique Properties and Applications of 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1467464-20-5)

In the realm of specialized chemical compounds, 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1467464-20-5) stands out as a molecule of significant scientific interest. This heterocyclic compound, featuring both pyrazole and triazole moieties, has garnered attention from researchers across multiple disciplines due to its unique structural characteristics and potential applications. The compound's systematic name may appear complex at first glance, but its molecular architecture holds the key to understanding its behavior and utility in various scientific contexts.

The growing demand for specialty heterocyclic compounds in pharmaceutical research and material science has placed molecules like 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine at the forefront of chemical innovation. Recent trends in scientific literature reveal increasing interest in such nitrogen-rich heterocycles, particularly for their potential in developing novel bioactive molecules. The presence of both chloro and amino functional groups in this compound provides multiple sites for chemical modification, making it a versatile building block in synthetic chemistry.

From a structural perspective, 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine combines two important heterocyclic systems: a 1,3-dimethyl-4-chloropyrazole unit connected via a methylene bridge to a 1,2,4-triazol-3-amine moiety. This unique combination results in a molecule with interesting electronic properties and potential hydrogen bonding capabilities. The chloro substituent at the 4-position of the pyrazole ring enhances the compound's stability while providing an additional site for further functionalization through various coupling reactions.

Current research trends indicate that compounds containing both pyrazole and triazole rings are being extensively studied for their potential biological activities. While specific applications of CAS 1467464-20-5 may still be under investigation, analogous structures have shown promise in various domains. The scientific community is particularly interested in exploring how the amino group on the triazole ring might participate in molecular interactions, potentially leading to interesting pharmacological properties or material characteristics.

The synthesis of 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine typically involves multi-step organic reactions that carefully construct the heterocyclic framework. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable methodologies in chemical research. Researchers working with this compound often employ advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

In the context of material science, the 1,2,4-triazole moiety in CAS 1467464-20-5 is particularly noteworthy. This structural feature is known to contribute to thermal stability and may impart interesting electronic properties to the molecule. Recent studies on similar compounds suggest potential applications in the development of advanced materials, including coordination polymers or molecular sensors. The presence of multiple nitrogen atoms in the structure makes it a potential ligand for metal coordination chemistry.

The pharmaceutical industry has shown considerable interest in heterocyclic compounds containing pyrazole and triazole units, as evidenced by numerous patents and publications. While the specific therapeutic potential of 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine requires further investigation, its structural features align with known pharmacophores in medicinal chemistry. Researchers are particularly curious about how the chloro substituent might influence the compound's bioavailability and metabolic stability.

From a commercial perspective, the demand for specialized heterocyclic building blocks like CAS 1467464-20-5 continues to grow. Chemical suppliers and research institutions are increasingly seeking such compounds to support drug discovery programs and materials research. The compound's unique structure makes it valuable for both academic investigations and industrial applications, particularly in fields requiring customized molecular architectures.

Safety considerations for handling 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal circumstances, proper personal protective equipment should be used when working with this chemical. Researchers are advised to consult the material safety data sheet (MSDS) for specific handling instructions and to conduct all experiments in appropriately equipped laboratories.

The future research directions for CAS 1467464-20-5 appear promising, with potential investigations focusing on its role as a synthetic intermediate, its coordination chemistry properties, or its possible biological activities. As the scientific community continues to explore the boundaries of nitrogen-containing heterocycles, compounds like this will likely play increasingly important roles in advancing both fundamental knowledge and practical applications across multiple scientific disciplines.

For researchers interested in obtaining 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine, several specialty chemical suppliers offer this compound with varying purity grades. The current market availability reflects the growing recognition of its potential utility in chemical research. When sourcing this material, scientists should pay close attention to the certificate of analysis to ensure it meets their specific research requirements.

In conclusion, 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1467464-20-5) represents an interesting example of modern heterocyclic chemistry with potential applications spanning multiple scientific fields. Its unique combination of structural features makes it a valuable subject for ongoing research and a potentially useful building block for the development of novel compounds with specialized properties. As research into nitrogen-rich heterocycles continues to advance, this compound will likely remain an important focus of scientific investigation.